Cas no 867288-00-4 (2,6-difluoro-4-(3-methoxyphenyl)aniline)

2,6-difluoro-4-(3-methoxyphenyl)aniline structure
867288-00-4 structure
Product Name:2,6-difluoro-4-(3-methoxyphenyl)aniline
CAS No:867288-00-4
MF:C13H11F2NO
MW:235.229350328445
MDL:MFCD14585527
CID:1856733
Update Time:2023-12-21

2,6-difluoro-4-(3-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-amine, 3,5-difluoro-3'-methoxy-
    • 2,6-difluoro-4-(3-methoxyphenyl)aniline
    • 3,5-Difluoro-3′-methoxy[1,1′-biphenyl]-4-amine (ACI)
    • 3,5-Difluoro-3′-methoxybiphenyl-4-amine
    • MDL: MFCD14585527
    • Inchi: 1S/C13H11F2NO/c1-17-10-4-2-3-8(5-10)9-6-11(14)13(16)12(15)7-9/h2-7H,16H2,1H3
    • InChI Key: BFAMMODYWZEGDM-UHFFFAOYSA-N
    • SMILES: FC1C(N)=C(F)C=C(C2C=C(OC)C=CC=2)C=1

2,6-difluoro-4-(3-methoxyphenyl)aniline Pricemore >>

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2,6-difluoro-4-(3-methoxyphenyl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Ethanol ,  Benzene ,  Water ;  80 °C; overnight, reflux
Reference
Design, Synthesis, X-ray Crystallographic Analysis, and Biological Evaluation of Thiazole Derivatives as Potent and Selective Inhibitors of Human Dihydroorotate Dehydrogenase
Zhu, Junsheng; et al, Journal of Medicinal Chemistry, 2015, 58(3), 1123-1139

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium fluoride Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Methanol
Reference
SAR, species specificity, and cellular activity of cyclopentene dicarboxylic acid amides as DHODH inhibitors
Leban, Johann; et al, Bioorganic & Medicinal Chemistry Letters, 2005, 15(21), 4854-4857

2,6-difluoro-4-(3-methoxyphenyl)aniline Raw materials

2,6-difluoro-4-(3-methoxyphenyl)aniline Preparation Products

2,6-difluoro-4-(3-methoxyphenyl)aniline Related Literature

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